molecular formula C8H5Cl3O2 B1595480 Chloromethyl 2,4-dichlorobenzoate CAS No. 70190-72-6

Chloromethyl 2,4-dichlorobenzoate

Cat. No. B1595480
CAS RN: 70190-72-6
M. Wt: 239.5 g/mol
InChI Key: DOIDCVLQRFSVNF-UHFFFAOYSA-N
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Description

Chloromethyl 2,4-dichlorobenzoate is a chemical compound with the molecular formula C8H5Cl3O2 . It has a molecular weight of 239.48 . It is typically stored at room temperature in an inert atmosphere .


Molecular Structure Analysis

The InChI code for Chloromethyl 2,4-dichlorobenzoate is 1S/C8H5Cl3O2/c9-4-13-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2 . This code provides a specific description of the molecule’s structure.


Physical And Chemical Properties Analysis

Chloromethyl 2,4-dichlorobenzoate is a liquid at room temperature . It has a molecular weight of 239.48 . The compound’s InChI code is 1S/C8H5Cl3O2/c9-4-13-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2 .

Scientific Research Applications

Application 1: Synthesis of Dichlorobenzonitriles

  • Summary of the Application : Dichlorobenzonitriles are important organic intermediates for the production of many fine chemicals. They have a wide variety of applications in many areas, including herbicides, pesticides, medicines, dyes, engineering plastics, photosensitive materials, and so on .
  • Methods of Application or Experimental Procedures : A novel route for efficient preparation of 2,5-dichlorobenzonitrile was developed by chloromethylation of p-dichlorobenzene first, followed by catalyzed ammoxidation of the 2,5-dichlorobenzyl chloride . The products were confirmed by 1H NMR, MS, and elemental analysis .
  • Results or Outcomes : This method provided a total yield of 67%. This is the first case to prepare 2,5-dichlorobenzonitrile by catalytic gas-phase ammoxidation and also afforded a simple and economical approach for preparation of multi-chlorobenzonitriles .

Application 2: Synthesis of 2,4-Dichlorobenzonitrile

  • Summary of the Application : 2,4-Dichlorobenzonitrile is another important organic intermediate that has a wide variety of applications in many areas, including herbicides, pesticides, medicines, dyes, engineering plastics, photosensitive materials, and so on .
  • Methods of Application or Experimental Procedures : In this method, 2,4-dichlorobenzonitrile was prepared by direct ammoxidation of 2,4-dichlorobenzyl chloride with a higher yield at a much lower reaction temperature compared with ammoxidation of 2,4-dichlorotoluene . This proved that the multi-chlorobenzyl chlorides could be successfully ammoxidized to corresponding benzonitriles .
  • Results or Outcomes : This method provided a total yield of 67%. This is the first case to prepare 2,5-dichlorobenzonitrile by catalytic gas-phase ammoxidation and also afforded a simple and economical approach for preparation of multi-chlorobenzonitriles .

Application 3: Chloromethylation of Aromatic Hydrocarbons

  • Summary of the Application : Chloromethyl derivatives of aromatic hydrocarbons are used as intermediates in the synthesis of a wide range of organic compounds .
  • Methods of Application or Experimental Procedures : A mixture of chlorosulfonic acid and dimethoxymethane in CH2Cl2 catalyzed by zinc iodide affords the corresponding chloromethyl derivatives in good to excellent yields .
  • Results or Outcomes : This method provides an efficient and convenient way to synthesize chloromethyl derivatives of aromatic hydrocarbons .

Application 4: Synthesis of 2,6-Dichlorobenzonitrile

  • Summary of the Application : 2,6-Dichlorobenzonitrile is another important organic intermediate that has a wide variety of applications in many areas, including herbicides, pesticides, medicines, dyes, engineering plastics, photosensitive materials, and so on .
  • Methods of Application or Experimental Procedures : In this method, 2,6-dichlorobenzonitrile was prepared by direct ammoxidation of 2,6-dichlorobenzyl chloride with a higher yield at a much lower reaction temperature compared with ammoxidation of 2,6-dichlorotoluene . This proved that the multi-chlorobenzyl chlorides could be successfully ammoxidized to corresponding benzonitriles .
  • Results or Outcomes : This method provided a total yield of 67%. This is the first case to prepare 2,6-dichlorobenzonitrile by catalytic gas-phase ammoxidation and also afforded a simple and economical approach for preparation of multi-chlorobenzonitriles .

Application 5: Chloromethylation of Aromatic Hydrocarbons

  • Summary of the Application : Chloromethyl derivatives of aromatic hydrocarbons are used as intermediates in the synthesis of a wide range of organic compounds .
  • Methods of Application or Experimental Procedures : A mixture of chlorosulfonic acid and dimethoxymethane in CH2Cl2 catalyzed by zinc iodide affords the corresponding chloromethyl derivatives in good to excellent yields .
  • Results or Outcomes : This method provides an efficient and convenient way to synthesize chloromethyl derivatives of aromatic hydrocarbons .

Safety And Hazards

Chloromethyl 2,4-dichlorobenzoate is classified under GHS07 and carries a warning signal word . Hazard statements associated with the compound include H302, H315, H319, and H335 . Precautionary statements include P261, P280, P301+P312, P302+P352, and P305+P351+P338 .

properties

IUPAC Name

chloromethyl 2,4-dichlorobenzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5Cl3O2/c9-4-13-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DOIDCVLQRFSVNF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1Cl)Cl)C(=O)OCCl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5Cl3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00220463
Record name Benzoic acid, 2,4-dichloro-, chloromethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00220463
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

239.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Chloromethyl 2,4-dichlorobenzoate

CAS RN

70190-72-6
Record name Benzoic acid, 2,4-dichloro-, chloromethyl ester
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070190726
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Chloromethyl-2,4-dichlorobenzoate
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=221226
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Benzoic acid, 2,4-dichloro-, chloromethyl ester
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00220463
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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